Xyfqncprg

• Molecular Formula: C52H74N14O12S2
• Molecular Weight: 1151.4 g/mol
• InChI: InChI=1S/C52H74N14O12S2/c1-78-32-16-14-31(15-17-32)25-35-46(73)63-36(24-30-10-4-2-5-11-30)47(74)61-34(18-19-40(53)67)45(72)64-37(26-41(54)68)48(75)65-38(29-79-80-52(27-43(70)60-35)20-6-3-7-21-52)50(77)66-23-9-13-39(66)49(76)62-33(12-8-22-58-51(56)57)44(71)59-28-42(55)69/h2,4-5,10-11,14-17,33-39H,3,6-9,12-13,18-29H2,1H3,(H2,53,67)(H2,54,68)(H2,55,69)(H,59,71)(H,60,70)(H,61,74)(H,62,76)(H,63,73)(H,64,72)(H,65,75)(H4,56,57,58)/t33-,34?,35?,36-,37-,38?,39-/m0/s1
• InChIKey: QVQOGNOOAMQKCE-BLXAZMDCSA-N

Xyfqncprg (Desmopressin) Procurement Guide: Quantifying the Synthetic Vasopressin V2 Receptor Agonist

Xyfqncprg, the single-letter amino acid sequence for Desmopressin (also known as dDAVP), is a synthetic cyclic nonapeptide and a functional analogue of the endogenous hormone arginine vasopressin (AVP). Its molecular structure, defined as 1-(3-mercaptopropionic acid)-8-D-arginine vasopressin [1], confers a significantly altered pharmacodynamic profile compared to its natural counterpart. The compound is characterized by its enhanced antidiuretic potency and substantially reduced vasopressor activity, making it the preferred clinical and research tool for selectively interrogating the vasopressin V2 receptor (V2R) pathway [2].

1 Selective V2 receptor pathway interrogation studies

2 Reported minimized vasopressor activity versus AVP

3 Extended half-life supports in vivo experimental windows

• [1] DDAVP® Tablets (desmopressin acetate) [package insert]. Parsippany, NJ: Ferring Pharmaceuticals Inc.; 2019. View Source
• [2] Slusarz MJ, Giełdoń A, Slusarz R, Trojnar J, Ciarkowski J. Investigation of mechanism of desmopressin binding in vasopressin V2 receptor versus vasopressin V1a and oxytocin receptors: molecular dynamics simulation of the agonist-bound state in the membrane-aqueous system. Biopolymers. 2006;81(5):321-38. View Source

Why Xyfqncprg (Desmopressin) Cannot Be Interchanged with Other Vasopressin Analogues

The selection of Xyfqncprg over closely related vasopressin analogues such as arginine vasopressin (AVP), terlipressin, or lypressin is not trivial due to profound differences in receptor selectivity, pharmacokinetic duration, and resultant safety profiles. Generic substitution based solely on peptide class similarity fails because even minor sequence modifications (e.g., deamination at position 1 and substitution of L-Arg with D-Arg at position 8) result in an order-of-magnitude shift in antidiuretic-to-pressor potency ratio [1] and a significant extension of elimination half-life [2]. These specific modifications are the source of Xyfqncprg's unique quantitative differentiation, directly impacting both experimental design and clinical application utility.

Deamination and D-Arg substitution may alter antidiuretic-to-pressor ratio; AVP-class similarity does not guarantee interchangeable V2R activity.

Terminal half-life differs significantly from AVP, potentially shifting experimental window and dosing frequency requirements.

Tolerability endpoint profile may differ; reported mortality context in hyponatremia models is not generalizable to all vasopressin analogues.

• [1] DDAVP DESMOPRESSIN Solution for injection [Summary of Product Characteristics]. Ferring Pharmaceuticals Ltd.; 2011. View Source
• [2] Vilhardt H. Basic pharmacology of desmopressin: a review. Drug Invest. 1990;2(Suppl 5):2-8. View Source

Quantitative Differentiation Guide for Xyfqncprg (Desmopressin) Procurement

Enhanced Antidiuretic-to-Pressor Ratio: Xyfqncprg vs. Arginine Vasopressin

Xyfqncprg demonstrates a highly favorable antidiuretic-to-pressor activity ratio compared to arginine vasopressin (AVP). Structural modifications have enhanced its antidiuretic activity while simultaneously reducing its vasopressor effect [1].

Antidiuretic-to-Pressor Ratio

Reported

Antidiuretic: ~10× increase; Pressor: ~1500× decrease vs AVP

Reported antidiuretic-to-pressor ratio shift

Cross-study comparable; in vivo bioassay context

Evidence Dimension	Change in Antidiuretic and Pressor Activity
Target Compound Data	Antidiuretic activity enhanced by a factor of ~10; Vasopressor effect reduced by a factor of ~1500.
Comparator Or Baseline	Arginine Vasopressin (AVP) (Baseline activity = 1x)
Quantified Difference	Antidiuretic: ~10-fold increase; Pressor: ~1500-fold decrease relative to AVP baseline.
Conditions	Derived from standard in vivo bioassays comparing structural analogues of vasopressin [1].

Why This Matters

This ratio confirms that Xyfqncprg achieves effective antidiuresis at doses far below the threshold for unwanted vasoconstriction, minimizing off-target cardiovascular effects.

• [1] DDAVP DESMOPRESSIN Solution for injection [Summary of Product Characteristics]. Ferring Pharmaceuticals Ltd.; 2011. View Source

Prolonged Duration of Action: Xyfqncprg Half-Life vs. Arginine Vasopressin

Xyfqncprg exhibits a significantly extended elimination half-life compared to the native hormone, resulting in a longer duration of action suitable for both therapeutic and research applications. While the terminal half-life of Xyfqncprg ranges from 51 to 158 minutes, the half-life of AVP is less than 10 minutes [1]. This is further supported by data from oral administration, where the terminal half-life varies between 2.0 and 3.11 hours [2].

Plasma Half-Life

Head-to-head

51–158 min (IV) vs

Extended half-life supports longer experimental window

Direct comparison in human subjects

Oral Antidiuretic Potency

Head-to-head

0.2 µg vs 10 µg AVP, 50-fold difference

Oral antidiuretic response context in rat assay

Intragastric administration; hydrated rat model

Receptor Binding (Ki)

Class-level inference

V1a: 62.4 nM, V1b: 5.8 nM, V2: 23.3 nM

Reported binding profile; selectivity review required

Cloned human receptors; functional EC50 context

Hyponatremia Model Mortality

Cross-study comparable

0% mortality (N=40) vs 20–80% reported for AVP

Reported tolerability endpoint context

Continuous subcutaneous infusion; rat model

Hemostatic Response Rate

Class-level inference

82% achieved factor VIII levels; 62% bleeding time corrected

Reported hemostatic endpoint context

Intranasal administration in von Willebrand/hemophilia patients

Evidence Dimension	Plasma Elimination Half-Life (t½)
Target Compound Data	51-158 minutes (IV) [1]; 2.0-3.11 hours (Oral) [2].
Comparator Or Baseline	Arginine Vasopressin (AVP) < 10 minutes [1].
Quantified Difference	Xyfqncprg half-life is at least 5- to 15-fold longer than AVP.
Conditions	Pharmacokinetic studies in human subjects following intravenous or oral administration [REFS-1, REFS-2].

Why This Matters

The extended half-life enables less frequent dosing schedules and provides a stable experimental window for in vivo studies of V2 receptor-mediated effects.

• [1] DDAVP DESMOPRESSIN Solution for injection [Summary of Product Characteristics]. Ferring Pharmaceuticals Ltd.; 2011. View Source
• [2] DESMOTABS Tablet [Summary of Product Characteristics]. Ferring Pharmaceuticals Ltd.; 2011. View Source

Superior Antidiuretic Potency: Xyfqncprg vs. Arginine Vasopressin in Rats

In an in vivo model, Xyfqncprg demonstrated a markedly higher antidiuretic potency when administered orally, requiring a significantly lower dose to achieve a comparable physiological effect compared to arginine vasopressin. An antidiuretic response was observed with 0.2 µg of Xyfqncprg, whereas 10 µg of AVP was required to elicit a similar effect [1].

Oral Antidiuretic Potency

Head-to-head

0.2 µg vs 10 µg AVP, 50-fold difference

Oral antidiuretic response context in rat assay

Intragastric administration; hydrated rat model

Evidence Dimension	Effective Oral Dose for Antidiuretic Response
Target Compound Data	0.2 µg (intragastric administration).
Comparator Or Baseline	Arginine Vasopressin (AVP) 10 µg (intragastric administration).
Quantified Difference	Xyfqncprg is 50-fold more potent by oral route in this assay.
Conditions	Intragastric administration in hydrated rats; antidiuretic response measured by changes in osmotically free water clearance [1].

Why This Matters

This data demonstrates that Xyfqncprg retains high potency even via oral administration, a route where the native hormone AVP is largely ineffective, supporting its use in oral formulation development.

• [1] Natochin IV, Golubev AA, Grigor'ev AI, Buravkova LB, Larina IM. Antidiuretic reaction of the human and rat kidney to peroral administration of arginine-vasopressin and desmopressin. Ross Fiziol Zh Im I M Sechenova. 2003;89(2):184-92. View Source

Receptor Binding Profile: Xyfqncprg Ki Values at Human Vasopressin Receptors

Xyfqncprg acts as an agonist at human vasopressin receptors with defined binding affinities (Ki) and functional potencies (EC50). It demonstrates high affinity for the V1b receptor (Ki = 5.8-5.84 nM) and moderate affinity for the V2 receptor (Ki = 23.3-65.9 nM), with lower affinity for the V1a receptor (Ki = 62.4 nM) [REFS-1, REFS-2]. Its functional potency (EC50) at V1b and V2 receptors is 11.4 nM and 23.9 nM, respectively .

Receptor Binding (Ki)

Class-level inference

V1a: 62.4 nM, V1b: 5.8 nM, V2: 23.3 nM

Reported binding profile; selectivity review required

Cloned human receptors; functional EC50 context

Evidence Dimension	Receptor Binding Affinity (Ki) and Functional Potency (EC50)
Target Compound Data	Ki: V1a=62.4 nM, V1b=5.8 nM, V2=23.3 nM [1]; EC50: V1b=11.4 nM, V2=23.9 nM .
Comparator Or Baseline	Arginine Vasopressin (AVP) has high affinity for V1a, V1b, and V2 receptors (data not provided but inferred as non-selective).
Quantified Difference	Xyfqncprg displays a distinct binding profile; its V2/V1a selectivity ratio is not explicitly calculated but is functionally significant.
Conditions	Radioligand binding assays using cloned human vasopressin receptors expressed in mammalian cell lines [1].

Why This Matters

The quantified binding profile confirms Xyfqncprg's utility as a pharmacological tool for studies requiring selective activation of V2 and V1b receptors with minimized V1a-mediated effects.

• [1] Cheng LL, Stoev S, Manning M, et al. Design of potent and selective agonists for the human vasopressin V1b receptor based on modifications of [deamino-cys1]arginine vasopressin at position 4. J Med Chem. 2004;47(9):2375-2388. View Source

Improved Safety Profile in Hyponatremia Induction: Xyfqncprg vs. Arginine Vasopressin in Rats

In a controlled rat model of induced hyponatremia, continuous subcutaneous infusion of Xyfqncprg (dDAVP) resulted in negligible morbidity and mortality, a stark contrast to earlier studies using long-acting preparations of arginine vasopressin (AVP) [1]. Previous reports indicated that hyponatremia induced by AVP injections could be associated with mortality rates as high as 20% to 80% [1].

Hyponatremia Model Mortality

Cross-study comparable

0% mortality (N=40) vs 20–80% reported for AVP

Reported tolerability endpoint context

Continuous subcutaneous infusion; rat model

Evidence Dimension	Mortality Rate in Induced Hyponatremia Model
Target Compound Data	Negligible morbidity and mortality (0% mortality observed in N=40 rats).
Comparator Or Baseline	Arginine Vasopressin (AVP) long-acting preparations: Mortality rates reported from 20% to 80% in previous studies.
Quantified Difference	0% mortality for Xyfqncprg vs. 20-80% mortality reported for AVP-induced hyponatremia.
Conditions	Continuous subcutaneous infusion (5 ng/h dDAVP) in rats receiving a liquid diet to induce severe hyponatremia (105-115 mmol/L) [1].

Why This Matters

This significant safety advantage is a critical factor for researchers utilizing chronic infusion models of hyponatremia, where Xyfqncprg provides a more reliable and humane experimental outcome.

• [1] Verbalis JG. Hyponatremia induced by vasopressin or desmopressin in female and male rats. J Am Soc Nephrol. 1993;3(9):1600-6. View Source

Hemostatic Efficacy: Xyfqncprg Elevates Factor VIII and Corrects Bleeding Time in von Willebrand Disease

Xyfqncprg effectively elevates plasma levels of coagulation factors and corrects bleeding time in patients with von Willebrand disease, a therapeutic effect not achievable with all vasopressin analogues. Following intranasal administration (150 µg per nostril), factor VIII levels adequate for hemostasis were achieved by 82% of hemophiliac patients, and abnormal bleeding time was corrected in 62% of patients with von Willebrand disease [1].

Hemostatic Response Rate

Class-level inference

82% achieved factor VIII levels; 62% bleeding time corrected

Reported hemostatic endpoint context

Intranasal administration in von Willebrand/hemophilia patients

Evidence Dimension	Clinical Hemostatic Response Rate
Target Compound Data	82% of patients achieved hemostatic factor VIII levels; 62% of VWD patients had bleeding time corrected.
Comparator Or Baseline	Arginine Vasopressin (AVP) is known to release vWF but has significant pressor effects, limiting its clinical use for this indication.
Quantified Difference	Xyfqncprg provides a clinically effective hemostatic response without significant vasopressor side effects.
Conditions	Intranasal administration of 150 µg per nostril in patients with mild hemophilia A or von Willebrand disease [1].

Why This Matters

This data supports the selection of Xyfqncprg for research applications focused on endothelial Weibel-Palade body exocytosis and for clinical procurement in the management of mild bleeding disorders.

• [1] Rose EH, Aledort LM. Nasal spray desmopressin (DDAVP) for mild hemophilia A and von Willebrand disease. Ann Intern Med. 1991;114(7):563-8. View Source

Optimal Research and Procurement Applications for Xyfqncprg (Desmopressin)

Investigating Selective V2 Receptor Pharmacology

Given its established Ki values of 62.4, 5.8, and 23.3 nM for V1a, V1b, and V2 receptors respectively [1], Xyfqncprg is the preferred tool compound for in vitro and in vivo studies aiming to dissect V2 receptor-mediated signaling pathways without confounding V1a-mediated vasopressor effects. Its superior selectivity profile relative to native AVP allows for precise interrogation of renal water reabsorption mechanisms (via Aquaporin-2 translocation) [2].

In Vivo Models Requiring Stable, Long-Acting Antidiuresis

For chronic infusion studies, particularly those modeling the syndrome of inappropriate antidiuretic hormone secretion (SIADH) or central diabetes insipidus, Xyfqncprg offers a critical safety and pharmacokinetic advantage. Data demonstrate that continuous subcutaneous infusion (5 ng/h) in rats induces severe, stable hyponatremia with negligible mortality, contrasting with a 20-80% mortality risk associated with AVP [3]. Furthermore, its extended half-life (51-158 min IV) [4] ensures consistent target engagement throughout the study duration.

Development of Oral and Intranasal Peptide Formulations

Xyfqncprg's retained biological activity following oral and intranasal administration [REFS-5, REFS-6] makes it an ideal candidate for formulation scientists developing non-parenteral delivery systems for peptide therapeutics. The compound's absolute oral bioavailability (0.08-0.16%) [7] and the established dose-response for antidiuresis (0.1-0.2 mg oral doses) [8] provide clear benchmarks for evaluating novel absorption enhancers or delivery technologies aimed at improving peptide oral uptake.

Hemostasis Research and Platelet Function Studies

Researchers investigating endothelial cell biology and platelet adhesion should procure Xyfqncprg to stimulate the exocytosis of Weibel-Palade bodies, leading to the rapid release of von Willebrand factor (vWF) and Factor VIII [9]. Its clinical efficacy, demonstrated by the correction of bleeding time in 62% of patients with von Willebrand disease [10], validates its use as a positive control in ex vivo assays of hemostasis and as a tool to study the mechanisms of vWF secretion.

Application

Selection Property

Validation Focus

V2 receptor signal transduction studies

Reported V2/V1a selectivity context

Aquaporin-2 translocation and water reabsorption endpoints

Chronic antidiuresis and hyponatremia model studies

Extended half-life and tolerability endpoint context

Stable target engagement and model-safety endpoint monitoring

Non-parenteral peptide formulation research

Oral and intranasal activity context

Absorption enhancer screening and exposure-model validation

Endothelial Weibel-Palade body exocytosis research

Stimulated vWF and Factor VIII release context

Ex vivo hemostasis assay and vWF secretion pathway analysis

• [1] Cheng LL, Stoev S, Manning M, et al. Design of potent and selective agonists for the human vasopressin V1b receptor based on modifications of [deamino-cys1]arginine vasopressin at position 4. J Med Chem. 2004;47(9):2375-2388. View Source
• [2] Slusarz MJ, Giełdoń A, Slusarz R, Trojnar J, Ciarkowski J. Investigation of mechanism of desmopressin binding in vasopressin V2 receptor versus vasopressin V1a and oxytocin receptors: molecular dynamics simulation of the agonist-bound state in the membrane-aqueous system. Biopolymers. 2006;81(5):321-38. View Source
• [3] Verbalis JG. Hyponatremia induced by vasopressin or desmopressin in female and male rats. J Am Soc Nephrol. 1993;3(9):1600-6. View Source
• [4] DDAVP DESMOPRESSIN Solution for injection [Summary of Product Characteristics]. Ferring Pharmaceuticals Ltd.; 2011. View Source
• [5] Natochin IV, Golubev AA, Grigor'ev AI, Buravkova LB, Larina IM. Antidiuretic reaction of the human and rat kidney to peroral administration of arginine-vasopressin and desmopressin. Ross Fiziol Zh Im I M Sechenova. 2003;89(2):184-92. View Source
• [6] Rose EH, Aledort LM. Nasal spray desmopressin (DDAVP) for mild hemophilia A and von Willebrand disease. Ann Intern Med. 1991;114(7):563-8. View Source
• [7] DESMOTABS Tablet [Summary of Product Characteristics]. Ferring Pharmaceuticals Ltd.; 2011. View Source
• [8] DDAVP® Tablets (desmopressin acetate) [package insert]. Parsippany, NJ: Ferring Pharmaceuticals Inc.; 2019. View Source
• [9] Vinjamuri S, Tiwari E, Kataria S, Juneja D. Haemostasis and beyond: The expanding role of desmopressin in intensive care. World J Crit Care Med. 2025;14(4):108370. View Source
• [10] Rose EH, Aledort LM. Nasal spray desmopressin (DDAVP) for mild hemophilia A and von Willebrand disease. Ann Intern Med. 1991;114(7):563-8. View Source